BE“GHE Foundational & Exploratory

Check Availability & Pricing

3,4,5-Trimethoxybenzylamine structural formula
and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzylamine

Cat. No.: B102388

An In-depth Technical Guide to 3,4,5-
Trimethoxybenzylamine

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3,4,5-Trimethoxybenzylamine, tailored for researchers, scientists, and
professionals in drug development.

Core Compound Properties

3,4,5-Trimethoxybenzylamine is a substituted benzylamine that serves as a valuable
intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical
industries. Its structure is characterized by a benzylamine core with three methoxy groups
substituted at the 3, 4, and 5 positions of the benzene ring.

Structural Formula and Molecular Representation:

The chemical structure of 3,4,5-Trimethoxybenzylamine is depicted below:
e Molecular Formula: C10H1sNOs3[1][2][3][4]

o |UPAC Name: (3,4,5-trimethoxyphenyl)methanamine[1][2][3]

« SMILES: COC1=CC(=CC(=C10C)OC)CN[1][2][3]
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« InChl Key: YUPUSBMJCFBHAP-UHFFFAOYSA-N[1][2][3]

Physicochemical Data

The quantitative properties of 3,4,5-Trimethoxybenzylamine are summarized in the table
below for easy reference and comparison.

Property Value Reference
Molecular Weight 197.23 g/mol [4]
Appearance Colorless to pale yellow liquid [4]

Density 1.155 g/mL at 25 °C [4][5]

Boiling Point 120-122 °C at 0.05 mmHg [2][4]
Refractive Index 1.548 at 20 °C [4115]

Flash Point >110 °C (>230 °F) 2]

CAS Number 18638-99-8 [11[2][3][41[5]

Applications in Synthesis

3,4,5-Trimethoxybenzylamine is a key building block in the synthesis of more complex
molecules. A notable application is its use in the synthesis of benzyl 3-deoxy-3-(3,4,5-
trimethoxybenzylamino)--L-xylopyranoside.[2] It is also utilized in the agrochemical,
pharmaceutical, and dyestuff fields as an important organic intermediate.[2]
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Synthetic Utility of 3,4,5-Trimethoxybenzylamine
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Click to download full resolution via product page

Caption: Synthetic role of 3,4,5-Trimethoxybenzylamine.

Experimental Protocols

Detailed experimental protocols for specific reactions involving 3,4,5-Trimethoxybenzylamine
are highly dependent on the target molecule. However, a general synthetic procedure for its
use as a nucleophile in a reductive amination reaction is outlined below. This is a
representative protocol and may require optimization for specific substrates.

Representative Protocol: Reductive Amination

» Reaction Setup: To a solution of an aldehyde or ketone (1.0 equivalent) in a suitable solvent
(e.g., methanol, dichloromethane, or 1,2-dichloroethane) is added 3,4,5-
Trimethoxybenzylamine (1.0-1.2 equivalents).

¢ Imine Formation: The reaction mixture is stirred at room temperature for 1-2 hours to
facilitate the formation of the corresponding imine. The progress of the reaction can be
monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).

e Reduction: Upon completion of imine formation, a reducing agent such as sodium
borohydride (NaBHa4) or sodium triacetoxyborohydride (NaBH(OACc)3) (1.5-2.0 equivalents) is
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added portion-wise at 0 °C.

o Reaction Progression: The reaction is allowed to warm to room temperature and stirred for
an additional 2-12 hours until the reaction is complete as indicated by TLC or GC-MS.

o Workup: The reaction is quenched by the slow addition of water or a saturated aqueous
solution of ammonium chloride (NH4Cl). The aqueous layer is extracted with an organic
solvent (e.qg., ethyl acetate, dichloromethane).

 Purification: The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate (NazS0a), filtered, and concentrated under reduced pressure. The crude
product is then purified by column chromatography on silica gel to afford the desired
secondary amine.
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Experimental Workflow: Reductive Amination

1. Mix Aldehyde/Ketone and
3,4,5-Trimethoxybenzylamine

:

2. Stir for Imine Formation
(Monitor by TLC/GC-MS)

:

3. Add Reducing Agent
(e.g., NaBH4) at 0 °C

:

4. Stir to Complete Reduction
(Monitor by TLC/GC-MS)

:

5. Quench Reaction and
Perform Aqueous Workup

6. Purify by Column Chromatography
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Caption: General workflow for reductive amination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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